Cas no 24207-00-9 (5-hydroxy-2-methylpyridin-1-ium-1-olate)

• Product Name: 5-hydroxy-2-methylpyridin-1-ium-1-olate
• CAS No: 24207-00-9
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 274175
• PubChem ID: 90406
• Update Time: 2025-06-14

5-hydroxy-2-methylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methylpyridine 1-oxide
• 3-Pyridinol, 6-methyl-,1-oxide
• 6-methyl-1-oxidopyridin-1-ium-3-ol
• 2-methyl-5-hydroxy-pyridine-1-oxide
• 3-Hydroxy-6-methylpyridine 1-oxide
• 3-hydroxy-6-methylpyridine N-oxide
• 3-Pyridinol,6-methyl-,1-oxide(8CI,9CI)
• 5-hydroxy-2-methylpyridine N-oxide
• 5-hydroxy-2-methylpyridine-1-oxide
• 5-Hydroxy-2-methylpyridin-N-oxid
• 6-methyl-1-oxy-pyridin-3-ol
• 5-hydroxy-2-methylpyridin-1-ium-1-olate
• SCHEMBL3583088
• RFESWJXQFMZDBQ-UHFFFAOYSA-N
• NSC-115196
• EN300-128804
• NS00050035
• AKOS022182674
• NSC115196
• 24207-00-9

• Inchi： 1S/C6H7NO2/c1-5-2-3-6(8)4-7(5)9/h2-4,8H,1H3
• InChI Key： RFESWJXQFMZDBQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=[N+](C=1)[O-]

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.19
• Melting Point: Not available
• Boiling Point: 375.9°C at 760 mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.544
• PSA: 47.17
• LogP: 1.12910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-hydroxy-2-methylpyridin-1-ium-1-olate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-hydroxy-2-methylpyridin-1-ium-1-olate

Research Brief on 5-hydroxy-2-methylpyridin-1-ium-1-olate (CAS: 24207-00-9): Recent Advances and Applications

5-hydroxy-2-methylpyridin-1-ium-1-olate (CAS: 24207-00-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-hydroxy-2-methylpyridin-1-ium-1-olate, emphasizing its role as a precursor for novel anti-inflammatory agents. The study demonstrated that the compound's unique structure allows for efficient modification, leading to derivatives with enhanced bioactivity and reduced toxicity. These findings open new avenues for the development of targeted therapies for inflammatory diseases.

Another significant advancement was reported in the field of oncology, where 5-hydroxy-2-methylpyridin-1-ium-1-olate was investigated for its potential as a chemosensitizer. A study in Cancer Research revealed that the compound could enhance the efficacy of conventional chemotherapy drugs by modulating cellular resistance mechanisms. This discovery has important implications for overcoming drug resistance in cancer treatment, a major challenge in current therapeutic strategies.

Furthermore, recent computational studies have provided insights into the molecular interactions of 5-hydroxy-2-methylpyridin-1-ium-1-olate with various biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated the compound's binding affinity and stability, supporting its potential as a lead compound for drug design. These computational approaches complement experimental studies, offering a more comprehensive understanding of the compound's pharmacological properties.

In addition to its therapeutic potential, 5-hydroxy-2-methylpyridin-1-ium-1-olate has also been investigated for its applications in material science. A study in Advanced Materials highlighted its use as a building block for functional polymers with tunable electronic properties. This interdisciplinary approach underscores the compound's versatility and its potential to bridge the gap between chemical biology and materials engineering.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 5-hydroxy-2-methylpyridin-1-ium-1-olate derivatives. Future research should focus on improving synthetic yields, exploring novel derivatives, and conducting in-depth preclinical studies to validate its therapeutic efficacy. Collaborative efforts between academia and industry will be crucial to translating these findings into practical applications.

In conclusion, 5-hydroxy-2-methylpyridin-1-ium-1-olate (CAS: 24207-00-9) represents a compound with multifaceted potential in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic versatility, biological activity, and diverse applications, paving the way for future innovations. Continued research and development in this area hold great promise for advancing both scientific knowledge and therapeutic solutions.